Cas no 2229371-59-7 (3-1-(1-aminoethyl)cyclopropyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-1-(1-aminoethyl)cyclopropyl-1lambda6-thiolane-1,1-dione
• CAS No: 2229371-59-7
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 5879985
• PubChem ID: 165646082
• Update Time: 2025-05-18

3-1-(1-aminoethyl)cyclopropyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-1-(1-aminoethyl)cyclopropyl-1lambda6-thiolane-1,1-dione
• EN300-2001731
• 3-[1-(1-aminoethyl)cyclopropyl]-1lambda6-thiolane-1,1-dione
• 2229371-59-7

• Inchi： 1S/C9H17NO2S/c1-7(10)9(3-4-9)8-2-5-13(11,12)6-8/h7-8H,2-6,10H2,1H3
• InChI Key： INPWKFCXRUWXRG-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C1(C(C)N)CC1)(=O)=O

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-1-(1-aminoethyl)cyclopropyl-1lambda6-thiolane-1,1-dione

3-1-(1-Aminoethyl)cyclopropyl-1λ6-thiolane-1,1-dione: A Comprehensive Overview

The compound 3-1-(1-aminoethyl)cyclopropyl-1λ6-thiolane-1,1-dione, identified by the CAS number CAS No. 2229371-59-7, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiolane diones, which are known for their versatile reactivity and structural diversity. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The molecular structure of 3-1-(1-aminoethyl)cyclopropyl-1λ6-thiolane-1,1-dione comprises a cyclopropane ring fused with a thiolane dione moiety. The presence of an aminoethyl group introduces additional functional complexity, enhancing its reactivity and biological activity. This structural feature has been leveraged in recent studies to explore its potential as a precursor for drug development, particularly in the design of bioactive molecules with targeted therapeutic effects.

Recent research has highlighted the role of CAS No. 2229371-59-7 in the synthesis of advanced materials. Its ability to form stable covalent bonds under mild reaction conditions makes it an ideal candidate for polymer chemistry applications. For instance, scientists have utilized this compound to develop novel polymeric materials with enhanced mechanical and thermal properties, which are promising for use in high-performance composites and advanced coatings.

In the pharmaceutical sector, 3-1-(1-aminoethyl)cyclopropyl-1λ6-thiolane-1,1-dione has shown potential as an intermediate in the synthesis of bioactive compounds. Its unique electronic properties facilitate interactions with biological systems, making it a valuable tool in drug discovery programs targeting various diseases. Recent studies have demonstrated its role in the development of anti-inflammatory agents and antioxidants, underscoring its importance in modern medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including ring-opening reactions and oxidative coupling, to achieve high yields and purity levels. These methods have been optimized based on recent advancements in catalytic systems, ensuring scalability for industrial production.

In terms of safety and handling, CAS No. 2229371-59-7 is classified as a non-hazardous chemical under standard operating conditions. However, appropriate precautions should be taken during synthesis and storage to prevent exposure to moisture or reactive agents that may alter its stability. Regulatory guidelines recommend storing this compound in a dry environment away from direct sunlight to maintain its integrity.

Looking ahead, the continued exploration of 3-1-(1-aminoethyl)cyclopropyl-1λ6-thiolane-1,1-dione's properties is expected to unlock new applications across diverse industries. Its role as a versatile building block in organic synthesis positions it as a key component in the development of innovative materials and therapeutic agents. As research progresses, this compound will undoubtedly contribute significantly to advancing scientific knowledge and technological innovation.